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Disclaimer: The following guide details the operational principles of Resol-Deltasol®
controllers, which are sophisticated electronic devices for managing solar thermal systems.
This information is provided for a technical audience with an interest in control systems and
thermal dynamics; it is not related to pharmacology or drug development.

Executive Summary

Resol-Deltasol® controllers are microprocessor-based units that serve as the central nervous
system for solar thermal installations. Their primary function is to intelligently manage the
transfer of heat from solar collectors to a storage tank by controlling the circulation pump. This
is achieved through a core principle known as differential temperature control. Beyond this
fundamental task, Deltasol® controllers incorporate a suite of advanced functions for system
optimization, safety, and performance monitoring. These functions often adhere to established
German engineering standards, such as the VDI 2169 guideline for functional checking and
yield rating of solar thermal systems.[1][2] This guide elucidates these core principles, presents
key operational data, and provides detailed visualizations of the underlying logic and
workflows.

Core Principle: Differential Temperature Control

The fundamental operational logic of a Deltasol® controller is based on the continuous
monitoring and comparison of temperatures at two critical points in the solar thermal system:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1594966?utm_src=pdf-interest
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.vdi.de/en/home/vdi-standards/details/vdi-2169-functional-checking-and-yield-rating-of-solar-thermal-systems
https://www.resol.de/Produktdokumente/11211447_DeltaSol_MX.monen.pdf
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

the solar collector and the storage tank.[3][4] The controller's decision to activate or deactivate
the solar circulation pump is governed by pre-set temperature differentials (AT).

Activation (Pump ON): The controller activates the circulation pump when the temperature of
the solar collector (T_coll) exceeds the temperature of the storage tank (T_tank) by a specified
switch-on temperature difference (AT_on). This ensures that the pump only runs when there is
sufficient heat to be harvested from the collectors.

Deactivation (Pump OFF): The pump is deactivated when the temperature difference between
the collector and the tank falls below a specified switch-off temperature difference (AT _off), or
when the storage tank reaches its maximum desired temperature. This prevents the system
from losing heat back to the collectors during periods of low solar irradiation and avoids
overheating the storage tank.

The relationship can be summarized as follows:

e Pump ON if: T_coll >T_tank + AT_on

e Pump OFF if: T_coll < T_tank + AT_off OR T_tank > T_max

This core logic is illustrated in the signaling pathway diagram below.
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Differential Temperature Control Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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